Cas no 17050-82-7 (3-cyclopentyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-cyclopentyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 17050-82-7
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 6277915
• PubChem ID: 165576157
• Update Time: 2025-05-23

3-cyclopentyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• EN300-1582446
• 17050-82-7
• 3-cyclopentyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol

• Inchi： 1S/C9H11N5S/c15-9-7-8(10-5-11-9)14(13-12-7)6-3-1-2-4-6/h5-6H,1-4H2,(H,10,11,15)
• InChI Key： UVUNMTVBIOCASI-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C1CCCC1)N=N2

Computed Properties

• Exact Mass: 221.07351655g/mol
• Monoisotopic Mass: 221.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.2Ų

Additional information on 3-cyclopentyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

3-Cyclopentyl-3H-1,2,3-Triazolo[4,5-D]Pyrimidine-7-Thiol: A Comprehensive Overview

The compound 3-Cyclopentyl-3H-1,2,3-Triazolo[4,5-D]Pyrimidine-7-Thiol (CAS No. 17050-82-7) is a unique organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their versatile applications in drug discovery, catalysis, and electronic materials. The structure of this molecule is characterized by a fused triazole and pyrimidine ring system with a thiol group (-SH) at the 7-position and a cyclopentyl substituent at the 3-position. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like 3-Cyclopentyl-3H-1,2,3-Triazolo[4,5-D]Pyrimidine-7-Thiol in the development of novel pharmaceutical agents. The presence of the thiol group introduces nucleophilic character to the molecule, making it a promising candidate for reactions involving thiol-based chemistry. Additionally, the cyclopentyl substituent enhances the molecule's stability and solubility properties, which are critical for its application in biological systems.

One of the most intriguing aspects of this compound is its potential as a building block for advanced materials. Researchers have explored its use in constructing coordination polymers and metalloorganic frameworks (MOFs). The thiol group facilitates metal-ligand interactions, enabling the formation of robust networks with tailored porosity and functionality. Recent advancements in MOF synthesis have demonstrated that 3-Cyclopentyl-3H-1,2,3-Triazolo[4,5-D]Pyrimidine-7-Thiol can serve as an effective ligand for constructing materials with applications in gas storage and catalysis.

In terms of synthesis, 3-Cyclopentyl-3H-1,2,3-Triazolo[4,5-D]Pyrimidine-7-Thiol can be prepared through a variety of methods. One common approach involves the cyclization of an appropriate diamine derivative in the presence of a suitable sulfur source. This method has been optimized in recent studies to improve yield and purity. The reaction conditions often involve high temperatures or microwave-assisted techniques to accelerate the cyclization process.

The biological activity of heterocyclic thiols like this compound has also been a subject of interest. In vitro studies have shown that 3-Cyclopentyl-3H-1,2,3-Triazolo[4,5-D]Pyrimidine-7-Thiol exhibits moderate antioxidant properties due to its ability to scavenge free radicals. This property makes it a potential candidate for applications in nutraceuticals and cosmeceuticals.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thiol group plays a critical role in modulating the molecule's electron density distribution. This understanding is valuable for designing derivatives with enhanced chemical reactivity or specific electronic properties.

In conclusion, CAS No. 17050-82-7, or 3-Cyclopentyl-3H-1,2,3-Triazolo[4,5-D]Pyrimidine-7-Thiol, represents a versatile building block with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in areas such as drug discovery and materials science.